An In-depth Technical Guide to the Mechanism of Action of TES-991
An In-depth Technical Guide to the Mechanism of Action of TES-991
A Core Whitepaper for Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the mechanism of action of TES-991, a potent and selective inhibitor of α-Amino-β-carboxymuconate-ε-semialdehyde Decarboxylase (ACMSD). This document details the molecular interactions, downstream signaling pathways, and cellular effects of TES-991, supported by quantitative data, detailed experimental protocols, and visual diagrams to facilitate a thorough understanding for research and drug development professionals.
Executive Summary
TES-991 is a small molecule inhibitor that targets ACMSD, a key enzyme in the tryptophan catabolism pathway. By inhibiting ACMSD, TES-991 effectively redirects the metabolic flux of tryptophan away from complete oxidation and towards the de novo synthesis of nicotinamide (B372718) adenine (B156593) dinucleotide (NAD+). The resulting increase in intracellular NAD+ levels has significant downstream effects, including the activation of Sirtuin 1 (SIRT1), enhancement of mitochondrial function, and protection against cellular damage. These properties position TES-991 as a promising therapeutic candidate for a range of metabolic and age-related diseases.
Molecular Mechanism of Action
Inhibition of ACMSD
TES-991 is a highly potent and selective inhibitor of human ACMSD, with a reported half-maximal inhibitory concentration (IC50) in the low nanomolar range.[1]
Table 1: In Vitro Efficacy of TES-991
| Parameter | Value | Target |
| IC50 | 3 nM | Human ACMSD |
The inhibition of ACMSD by TES-991 is competitive, meaning it binds to the active site of the enzyme, preventing the binding of its natural substrate, α-amino-β-carboxymuconate-ε-semialdehyde (ACMS).
Modulation of the Tryptophan Metabolism Pathway
The tryptophan catabolism, or kynurenine (B1673888) pathway, is the primary route for tryptophan degradation and de novo NAD+ synthesis. ACMSD is situated at a critical branch point in this pathway. It catalyzes the decarboxylation of ACMS to α-aminomuconate-ε-semialdehyde, committing the molecule to the glucarate (B1238325) pathway and eventual complete oxidation.[2][3]
By inhibiting ACMSD, TES-991 prevents this diversion and leads to an accumulation of ACMS. This accumulated ACMS then spontaneously cyclizes to form quinolinic acid, a direct precursor for NAD+ synthesis.[2][4] This metabolic reprogramming effectively shunts the tryptophan metabolic flux towards the production of NAD+.
Downstream Cellular Effects
The TES-991-mediated increase in intracellular NAD+ levels triggers a cascade of beneficial cellular responses.
Activation of SIRT1
NAD+ is a critical co-substrate for the sirtuin family of deacetylases. Increased NAD+ availability enhances the activity of SIRT1, a key regulator of cellular metabolism, stress resistance, and longevity. Pharmacological inhibition of ACMSD with TES-991 has been shown to result in SIRT1 activation in primary hepatocytes.[1]
Enhancement of Mitochondrial Function
SIRT1 activation and increased NAD+ levels are known to promote mitochondrial biogenesis and improve mitochondrial function. Treatment with TES-991 has been demonstrated to induce the expression of mitochondrial transcripts and enhance both basal and maximal oxygen consumption rates in primary mouse hepatocytes.[1]
Cytoprotective Effects
The enhancement of mitochondrial function and SIRT1 activity contributes to the cytoprotective effects of TES-991. In preclinical studies, ACMSD inhibition has been shown to protect primary hepatocytes from fatty acid-induced apoptosis.[1]
In Vivo Efficacy
In vivo studies in mice have demonstrated the therapeutic potential of TES-991.
Table 2: In Vivo Effects of TES-991 in Mice
| Parameter | Dosage | Organ | Effect |
| NAD+ Levels | 15 mg/kg/day for 10 days | Liver, Kidneys, Brain | Increased NAD+ content |
| NAFLD Model (MCD diet) | 15 mg/kg/day | Liver | Attenuated hepatic steatosis, reverted NAD+ depletion, reduced plasma ALT and AST levels |
These findings suggest that TES-991 has a favorable pharmacokinetic profile and can effectively modulate NAD+ metabolism in key metabolic organs, offering therapeutic benefits in models of liver disease.[1]
Experimental Protocols
ACMSD Inhibition Assay
Objective: To determine the in vitro inhibitory potency of TES-991 on human ACMSD.
Methodology:
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Enzyme and Substrate Preparation: Recombinant human ACMSD is expressed and purified. The substrate, ACMS, is generated from 3-hydroxyanthranilate using a coupled enzymatic reaction.
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Assay Procedure: The ACMSD enzyme activity is measured spectrophotometrically by monitoring the decrease in absorbance at 360 nm, which corresponds to the consumption of ACMS.
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Inhibition Measurement: The assay is performed in the presence of varying concentrations of TES-991. The initial rates of the enzymatic reaction are measured.
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Data Analysis: The IC50 value is calculated by plotting the percentage of enzyme inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.
Cellular NAD+ Level Measurement
Objective: To quantify the effect of TES-991 on intracellular NAD+ levels.
Methodology:
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Cell Culture and Treatment: Primary hepatocytes or other relevant cell lines are cultured and treated with various concentrations of TES-991 or vehicle control for a specified duration (e.g., 24 hours).
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NAD+ Extraction: Intracellular metabolites are extracted from the cells using an appropriate extraction buffer (e.g., acid-ethanol extraction).
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Quantification: NAD+ levels are quantified using a commercially available NAD/NADH assay kit, which is typically based on a lactate (B86563) dehydrogenase cycling reaction. The signal (colorimetric or fluorometric) is proportional to the amount of NAD+ in the sample.
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Data Analysis: NAD+ levels are normalized to the total protein content of each sample. The results are expressed as a fold change relative to the vehicle-treated control.
SIRT1 Activity Assay
Objective: To assess the effect of TES-991 on SIRT1 deacetylase activity.
Methodology:
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Cell Treatment and Lysate Preparation: Cells are treated with TES-991, and nuclear extracts or whole-cell lysates are prepared.
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Immunoprecipitation (Optional): SIRT1 can be immunoprecipitated from the lysates to isolate the enzyme.
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Deacetylase Assay: The SIRT1 activity is measured using a commercially available kit that employs a fluorogenic acetylated peptide substrate. The deacetylation of the substrate by SIRT1 results in an increase in fluorescence.
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Data Analysis: The fluorescence intensity is measured over time, and the rate of the reaction is calculated. The results are expressed as relative SIRT1 activity compared to the control.
Mitochondrial Respiration Assay
Objective: To evaluate the impact of TES-991 on mitochondrial oxygen consumption.
Methodology:
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Cell Culture and Treatment: Cells are seeded in a specialized microplate for measuring cellular respiration and treated with TES-991.
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Oxygen Consumption Rate (OCR) Measurement: The OCR is measured using an extracellular flux analyzer (e.g., Seahorse XF Analyzer). The assay involves sequential injections of mitochondrial stressors (oligomycin, FCCP, and rotenone/antimycin A) to determine key parameters of mitochondrial respiration, including basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.
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Data Analysis: The OCR values are normalized to the cell number or protein content. The different respiratory parameters are calculated from the OCR profile.
Conclusion
TES-991 is a novel and potent ACMSD inhibitor that represents a promising strategy for modulating intracellular NAD+ levels. Its mechanism of action, involving the redirection of tryptophan metabolism towards NAD+ synthesis, leads to the activation of SIRT1, enhancement of mitochondrial function, and cytoprotective effects. The preclinical data strongly support the therapeutic potential of TES-991 in metabolic diseases. This technical guide provides a foundational understanding of TES-991 for researchers and drug developers interested in the therapeutic modulation of NAD+ metabolism.
